
Unveiling Physodic Acid: A Historical and
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Physodic acid

Cat. No.: B1206134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Physodic acid, a naturally occurring depsidone, has garnered significant interest in the

scientific community for its diverse biological activities. This technical guide provides a

comprehensive overview of the historical context of its discovery, detailing the pioneering work

of Japanese chemists Yasuhiko Asahina and F. Fuzikawa. We delve into the initial isolation and

characterization of this fascinating lichen metabolite, presenting the experimental protocols and

quantitative data from their seminal publications. This document aims to serve as a valuable

resource for researchers engaged in natural product chemistry, drug discovery, and the broader

life sciences.

The Discovery of Physodic Acid: A Historical
Perspective
The discovery of physodic acid can be attributed to the meticulous work of Yasuhiko Asahina

and F. Fuzikawa in 1936. Their findings were published in the prestigious German journal,

Berichte der deutschen chemischen Gesellschaft. The initial report, titled "Untersuchungen

über Flechtenstoffe, LIX. Über Physodsäure (I. Mitteil.)," laid the groundwork for understanding

this novel compound. This was followed by a subsequent publication in the same year,

"Untersuchungen über Flechtenstoffe, LXIII. Über die Konstitution der Physodsäure," which

detailed their efforts in elucidating its chemical structure.
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At the time, the field of lichen chemistry was burgeoning, with Asahina being a leading figure.

His development of microchemical identification methods, such as microcrystallization,

revolutionized the study of lichen metabolites. The discovery of physodic acid was a

significant contribution to this rapidly expanding field.

Initial Isolation and Characterization
Source Material
Asahina and Fuzikawa first isolated physodic acid from the lichen Parmelia physodes (now

known as Hypogymnia physodes). This common foliose lichen, found in temperate regions,

proved to be a rich source of this new depsidone.

Experimental Protocols
The isolation and characterization methods employed by Asahina and Fuzikawa were standard

for the 1930s. The following is a summary of the likely experimental protocols, reconstructed

from historical context and their publications.

3.2.1. Extraction of Physodic Acid

The process began with the extraction of the lichen thalli with an organic solvent. Given the

practices of the era, ether or acetone were the most probable solvents used.
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Physodic Acid Structure Elucidation Workflow (1930s)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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